Cas no 2172040-28-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid)
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
- 2172040-28-5
- EN300-1483754
- 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid
-
- Inchi: 1S/C28H34N2O5/c1-2-15-30(17-26(31)32)27(33)20-10-4-3-9-19(20)16-29-28(34)35-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,19-20,25H,2-4,9-10,15-18H2,1H3,(H,29,34)(H,31,32)
- InChI Key: OSKNNEZTDUPKDL-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCC
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 95.9Ų
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1483754-1.0g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1483754-50mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-100mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-250mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-500mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-1000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-2500mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-5000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1483754-10000mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid |
2172040-28-5 | 10000mg |
$14487.0 | 2023-09-28 |
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
Introduction to 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid and Its Significance in Modern Chemical Biology
The compound with the CAS no. 2172040-28-5, specifically named as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its complex amino acid derivative and fluorinated aromatic moiety, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group and a cyclohexyl backbone suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.
Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug properties such as metabolic stability, lipophilicity, and bioavailability. The fluorene moiety, in particular, is well-documented for its role in enhancing the pharmacokinetic profiles of therapeutic agents. In the context of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, the strategic incorporation of this group may contribute to its suitability for developing novel bioactive molecules. The methylenebis(cyclohexylcarbamate) part of the molecule adds another layer of structural complexity, which could be exploited to modulate interactions with biological targets.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The acetic acid moiety at one end of the molecule provides a versatile carboxylic acid functionality that can be further modified through various chemical reactions, such as esterification or amidation, to tailor its properties for specific applications. This flexibility makes it an attractive candidate for scaffold hopping and library design strategies, which are increasingly employed in high-throughput screening programs to identify novel therapeutic agents.
The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yields and purity. The presence of multiple chiral centers in the cyclohexyl ring and other stereogenic units necessitates careful consideration during synthetic planning to achieve enantiopure or diastereomerically pure compounds. Advances in asymmetric synthesis and catalysis have made it possible to construct these intricate structures with increasing efficiency, paving the way for more sophisticated drug discovery efforts.
In terms of biological activity, preliminary studies on derivatives of this class of compounds have shown promising results in modulating various biological pathways. For instance, modifications involving the fluorene moiety have been associated with enhanced binding affinity to protein targets, while changes at the cyclohexyl or amide positions can influence solubility and cell permeability. These observations underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from this scaffold.
The role of computational chemistry and molecular modeling has become increasingly prominent in modern drug discovery. By leveraging advanced computational tools, researchers can predict the binding modes of these compounds to biological targets with high accuracy. This approach not only accelerates the identification of promising candidates but also provides valuable insights into their mechanism of action. For 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, computational studies could help elucidate how its unique structural features contribute to its potential biological activity.
Another exciting aspect is the potential application of this compound in developing probes for biochemical assays. Fluorescently labeled derivatives could serve as sensitive indicators for monitoring enzymatic activity or protein-protein interactions in vitro and even in living cells. Such probes are invaluable tools for understanding complex biological processes at a molecular level and could lead to new therapeutic strategies.
The development of novel synthetic methodologies is also critical for advancing research in this area. Techniques such as flow chemistry and continuous manufacturing offer advantages over traditional batch processing by improving scalability, reproducibility, and safety. These innovations are particularly relevant when dealing with complex molecules like 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, where multiple synthetic steps may be required.
In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid (CAS no. 2172040-28-5) represents a promising entity in chemical biology with significant potential for further exploration. Its intricate structure, combined with the presence of key functional groups such as fluorene and cyclohexyl, makes it an attractive candidate for drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in shaping future developments in medicinal chemistry and chemical biology.
2172040-28-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)